Cas no 126826-67-3 (Benzenesulfonamide,4-amino-N-[1-(1-piperidinyl)ethylidene]-)

• Product Name: Benzenesulfonamide,4-amino-N-[1-(1-piperidinyl)ethylidene]-
• CAS No: 126826-67-3
• MF: C₁₃H₁₉N₃O₂S
• MW: 281.373861551285
• CID: 145843
• PubChem ID: 9589298
• Update Time: 2025-04-19

Benzenesulfonamide,4-amino-N-[1-(1-piperidinyl)ethylidene]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-amino-N-[1-(1-piperidinyl)ethylidene]-
• (NZ)-4-amino-N-[1-(1-piperidyl)ethylidene]benzenesulfonamide
• 4-amino-N-(1-piperidin-1-ylethylidene)benzenesulfonamide
• 1-(1-(((4-Aminophenyl)sulfonyl)imino)ethyl)piperidine
• 4-amino-N-[(1E)-1-(piperidin-1-yl)ethylidene]benzenesulfonamide
• BRN 0234737
• Piperidine, 1-(1-(((4-aminophenyl)sulfonyl)imino)ethyl)-
• 126826-67-3
• 4-20-00-00966 (Beilstein Handbook Reference)

• Inchi： 1S/C13H19N3O2S/c1-11(16-9-3-2-4-10-16)15-19(17,18)13-7-5-12(14)6-8-13/h5-8H,2-4,9-10,14H2,1H3/b15-11+
• InChI Key： XHRJHQOZQVPNDZ-RVDMUPIBSA-N
• SMILES： S(C1C=CC(=CC=1)N)(/N=C(\C)/N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 281.12
• Monoisotopic Mass: 281.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Density: 1.299
• Boiling Point: 462.558°C at 760 mmHg
• Flash Point: 233.547°C
• Refractive Index: 1.618